51-02-5

Pronetalol hydrochloride

In Stock

• CAS RN:
• 51-02-5

• Formula:
• C15H20ClNO

• InChI:
• InChI=1S/C15H19NO.ClH/c1-11(2)16-10-15(17)14-8-7-12-5-3-4-6-13(12)9-14;/h3-9,11,15-17H,10H2,1-2H3;1H

• InChIKey:
• QONLGXRPRAIDGI-UHFFFAOYSA-N

• Pronetalol hydrochloride is a β-adrenergic antagonist shown to be effective in the treatment of angina pectoris and some arrhythmias.

3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one

• CAS RN:
• 851-02-5

• Formula:
• C18H17NO4

• InChI:
• InChI=1S/C18H17NO4/c1-19-15-6-4-3-5-14(15)18(22,17(19)21)11-16(20)12-7-9-13(23-2)10-8-12/h3-10,22H,11H2,1-2H3

• InChIKey:
• BAXBKBGJFIJIIT-UHFFFAOYSA-N

• 3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 311.3g/mol. The purity is usually 95%.

Ethyl 3-fluorobenzoate

In Stock

• CAS RN:
• 451-02-5

• Formula:
• C9H9FO2

• InChI:
• InChI=1S/C9H9FO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3

• InChIKey:
• SMMIKBXLEWTSJD-UHFFFAOYSA-N

• Ethyl 3-fluorobenzoate is a useful research compound. Its molecular formula is C9H9FO2 and its molecular weight is 168.16 g/mol. The purity is usually 95%.

5-(2,4-dichlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 92151-02-5

• Formula:
• C14H9Cl2N3S

• InChI:
• InChI=1S/C14H9Cl2N3S/c15-9-6-7-11(12(16)8-9)13-17-18-14(20)19(13)10-4-2-1-3-5-10/h1-8H,(H,18,20)

• InChIKey:
• FZHHEYHBLWXVLF-UHFFFAOYSA-N

• 5-(2,4-dichlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C14H9Cl2N3S and its molecular weight is 322.2 g/mol. The purity is usually 95%.

Ethylamine-15N hydrochloride

In Stock

• CAS RN:
• 84051-02-5

• Formula:
• C2H8ClN

• InChI:
• InChI=1S/C2H7N.ClH/c1-2-3;/h2-3H2,1H3;1H/i3+1;

• InChIKey:
• XWBDWHCCBGMXKG-FJUFCODESA-N

• Ethylamine-15N hydrochloride is a useful research compound. Its molecular formula is C2H8ClN and its molecular weight is 82.54 g/mol. The purity is usually 95%.

alpha-Hydroxytamoxifen

In Stock

• CAS RN:
• 97151-02-5

• Formula:
• C26H29NO2

• InChI:
• InChI=1S/C26H29NO2/c1-20(28)25(21-10-6-4-7-11-21)26(22-12-8-5-9-13-22)23-14-16-24(17-15-23)29-19-18-27(2)3/h4-17,20,28H,18-19H2,1-3H3/b26-25-

• InChIKey:
• BPHFBQJMFWCHGH-QPLCGJKRSA-N

• Tamoxifen is a selective estrogen receptor (ER) modulator that is widely used in the therapeutic and chemopreventive treatment of breast cancer. Although it is an antagonist of ER action in breast tissue, it acts as an ER agonist in bone and blood vessels and a partial ER agonist in uterine tissues. α-hydroxy Tamoxifen is a reactive metabolite of tamoxifen that is formed by the action of cytochrome P450 3A4 in human liver. It can be further converted into genotoxic DNA adducts though a mechanism involving reversible O-sulfonation of the hydroxyl moiety, which in rats has been linked with hepatocarcinoma.
  Alpha-Hydroxytamoxifen belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of...

Ethyl 4-oxo-5-pivalamido-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-02-5

• Formula:
• C21H20F3N3O4S

• InChI:
• InChI=1S/C21H20F3N3O4S/c1-5-31-18(29)15-13-10-32-16(25-19(30)20(2,3)4)14(13)17(28)27(26-15)12-8-6-11(7-9-12)21(22,23)24/h6-10H,5H2,1-4H3,(H,25,30)

• InChIKey:
• ITRRGMQHKYGDCM-UHFFFAOYSA-N

• Ethyl 4-oxo-5-pivalamido-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C21H20F3N3O4S and its molecular weight is 467.46. The purity is usually 95%.

2-[(3-Chlorophenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893951-02-5

• Formula:
• C22H20ClN5O3

• InChI:
• InChI=1S/C22H20ClN5O3/c1-25-19-18(20(29)28(22(25)30)13-14-4-3-5-15(23)12-14)27-11-10-26(21(27)24-19)16-6-8-17(31-2)9-7-16/h3-9,12H,10-11,13H2,1-2H3

• InChIKey:
• IIQIIMURHGDLBG-UHFFFAOYSA-N

• 2-[(3-Chlorophenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H20ClN5O3 and its molecular weight is 437.88. The purity is usually 95%.

Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate

In Stock

• CAS RN:
• 898751-02-5

• Formula:
• C16H22O4

• InChI:
• InChI=1S/C16H22O4/c1-5-20-15(18)8-6-7-14(17)13-9-11(2)16(19-4)12(3)10-13/h9-10H,5-8H2,1-4H3

• InChIKey:
• WDAOCACYYZGMME-UHFFFAOYSA-N

• Ethyl 5-(3,5-dimethyl-4-methoxyphenyl)-5-oxovalerate is a useful research compound. Its molecular formula is C16H22O4 and its molecular weight is 278.34 g/mol. The purity is usually 95%.

Methyl 2-((2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thio)-4-oxo-1,4-dihydroquinoline-3-carboxylate

In Stock

• CAS RN:
• 932551-02-5

• Formula:
• C20H17ClN2O4S

• InChI:
• InChI=1S/C20H17ClN2O4S/c1-11-7-8-12(21)9-15(11)22-16(24)10-28-19-17(20(26)27-2)18(25)13-5-3-4-6-14(13)23-19/h3-9H,10H2,1-2H3,(H,22,24)(H,23,25)

• InChIKey:
• IGRIUQSRRUWXLX-UHFFFAOYSA-N

• Methyl 2-((2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thio)-4-oxo-1,4-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C20H17ClN2O4S and its molecular weight is 416.88. The purity is usually 95%.

2-(4-chlorophenoxy)-N-(3-(4-(dimethylamino)phenyl)propyl)acetamide

In Stock

• CAS RN:
• 953151-02-5

• Formula:
• C19H23ClN2O2

• InChI:
• InChI=1S/C19H23ClN2O2/c1-22(2)17-9-5-15(6-10-17)4-3-13-21-19(23)14-24-18-11-7-16(20)8-12-18/h5-12H,3-4,13-14H2,1-2H3,(H,21,23)

• InChIKey:
• CESXFWFQPMKLFD-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-(3-(4-(dimethylamino)phenyl)propyl)acetamide is a useful research compound. Its molecular formula is C19H23ClN2O2 and its molecular weight is 346.86. The purity is usually 95%.

(3-Chloroimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride

In Stock

• CAS RN:
• 2138151-02-5

• Formula:
• C8H10Cl3N3

• InChI:
• InChI=1S/C8H8ClN3.2ClH/c9-8-6(5-10)11-7-3-1-2-4-12(7)8;;/h1-4H,5,10H2;2*1H

• InChIKey:
• XTMKJGHXSFCLIJ-UHFFFAOYSA-N

• (3-Chloroimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C8H10Cl3N3 and its molecular weight is 254.54. The purity is usually 95%.

(3S,4R)-4-(4-Bromopyrazol-1-yl)oxolan-3-amine;hydrochloride

In Stock

• CAS RN:
• 2138551-02-5

• Formula:
• C7H11BrClN3O

• InChI:
• InChI=1S/C7H10BrN3O.ClH/c8-5-1-10-11(2-5)7-4-12-3-6(7)9;/h1-2,6-7H,3-4,9H2;1H/t6-,7+;/m1./s1

• InChIKey:
• MQARLQRQESURFI-HHQFNNIRSA-N

• (3S,4R)-4-(4-Bromopyrazol-1-yl)oxolan-3-amine;hydrochloride is a useful research compound. Its molecular formula is C7H11BrClN3O and its molecular weight is 268.54. The purity is usually 95%.

3-[4-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]pyrrolidin-2-one

Usually In Stock

• CAS RN:
• 2379951-02-5

• Formula:
• C19H22FN5O2

• InChI:
• InChI=1S/C19H22FN5O2/c1-27-14-4-2-13(3-5-14)17-16(20)18(23-12-22-17)25-10-8-24(9-11-25)15-6-7-21-19(15)26/h2-5,12,15H,6-11H2,1H3,(H,21,26)

• InChIKey:
• QBDMGYNKBSCDRH-UHFFFAOYSA-N

• 3-[4-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C19H22FN5O2 and its molecular weight is 371.416. The purity is usually 95%.

4-{6-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine

In Stock

• CAS RN:
• 2549051-02-5

• Formula:
• C16H21N7O

• InChI:
• InChI=1S/C16H21N7O/c1-2-18-16(12-17-1)22-5-3-21(4-6-22)14-11-15(20-13-19-14)23-7-9-24-10-8-23/h1-2,11-13H,3-10H2

• InChIKey:
• ZJFUENYRHMULFO-UHFFFAOYSA-N

• 4-{6-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine is a useful research compound. Its molecular formula is C16H21N7O and its molecular weight is 327.38 g/mol. The purity is usually 95%.

N-(2-methoxyethyl)-2-(3-oxopiperazin-2-yl)acetamide

Usually In Stock

• CAS RN:
• 1255851-02-5

• Formula:
• C9H17N3O3

• InChI:
• InChI=1S/C9H17N3O3/c1-15-5-4-11-8(13)6-7-9(14)12-3-2-10-7/h7,10H,2-6H2,1H3,(H,11,13)(H,12,14)

• InChIKey:
• KZAFXCPQPXOEHW-UHFFFAOYSA-N

• N-(2-methoxyethyl)-2-(3-oxopiperazin-2-yl)acetamide is a useful research compound. Its molecular formula is C9H17N3O3 and its molecular weight is 215.25 g/mol. The purity is usually 95%.